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Compound of Interest

Compound Name: Imidazole-5-propionic acid

Cat. No.: B556039 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling of Imidazole-5-propionic acid, including detailed

personal protective equipment (PPE) requirements, operational protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
Imidazole-5-propionic acid presents several hazards that necessitate the use of appropriate

personal protective equipment.[1] It is categorized as causing skin irritation, serious eye

irritation, and potential respiratory irritation.[1] Some safety data sheets also indicate that it may

be harmful if swallowed and could potentially damage an unborn child.[2] Therefore, strict

adherence to PPE guidelines is crucial.

Summary of Hazard Classifications:
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Hazard Classification Category GHS Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[1]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[1]

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child[2]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Imidazole-5-propionic acid, the following

personal protective equipment is mandatory:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-W045271-10.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-W045271-10.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-W045271-10.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-W045271-10.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ63496AK&productDescription=IMIDAZOLE+.5M+BUFR+S+7.5+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b556039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Eye and Face Protection Chemical Safety Goggles

Must be worn at all times in the

laboratory to protect against

splashes.[3][4] A face shield

may be necessary for

procedures with a high risk of

splashing.

Hand Protection Nitrile Gloves

Check for any signs of

degradation or puncture before

use.[4] Always wash hands

thoroughly after removing

gloves.

Body Protection Laboratory Coat

A fully-buttoned lab coat is

required to protect against skin

contact.[5] For larger quantities

or increased risk of exposure,

a chemical-resistant apron

should be worn.[3]

Respiratory Protection Fume Hood

All handling of Imidazole-5-

propionic acid should be

conducted in a properly

functioning and certified

laboratory chemical fume hood

to avoid inhalation of dust or

vapors.[5]

Experimental Workflow for Handling Imidazole-5-
propionic Acid
The following diagram outlines the standard operational procedure for safely handling

Imidazole-5-propionic acid in a laboratory setting.
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Preparation
- Review Safety Data Sheet (SDS)

- Don appropriate PPE

Weighing and Aliquoting
- Perform in a chemical fume hood

- Use appropriate tools to minimize dust

Proceed to handling

Dissolution
- Add solid to solvent slowly

- Use a sealed container for mixing

Prepare for experiment

Experimental Use
- Maintain all PPE

- Work in a well-ventilated area

Use in experiment

Decontamination
- Clean all equipment and work surfaces

- Dispose of contaminated materials properly

Post-experiment cleanup

Waste Disposal
- Collect waste in a labeled, sealed container

- Dispose of as hazardous waste

Final disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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